1-(4-[3-(3,4-Dimethoxyphenyl)pyrazolo[1,5-A]pyrimidin-5-YL]phenyl)-4(1H)-pyridinone

• IUPAC Name: 1-[4-[3-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrimidin-5-yl]phenyl]pyridin-4-one
• InChI: InChI=1S/C25H20N4O3/c1-31-23-8-5-18(15-24(23)32-2)21-16-26-29-14-11-22(27-25(21)29)17-3-6-19(7-4-17)28-12-9-20(30)10-13-28/h3-16H,1-2H3
• InChI Key: AAHBOKLYEIPDFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C3N=C(C=CN3N=C2)C4=CC=C(C=C4)N5C=CC(=O)C=C5)OC
• Molecular Formula: C25H20N4O3
• Molecular Weight: 424.5 g/mol
• CAS No.: 866144-91-4

Description

This compound is a pyrazolo[1,5-A]pyrimidine derivative. Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Scientific Research Applications

Antimicrobial Activity

Pyrazolopyrimidines, such as those synthesized in the studies by El-Borai et al. (2013) and Abdel-Gawad et al. (2003), exhibit significant antimicrobial activity. These compounds have been explored for their effectiveness against various bacterial and fungal strains, showing potential as new antimicrobial agents. The structural modifications of these molecules have demonstrated varying degrees of activity, suggesting their relevance in developing new treatments against resistant strains (El-Borai et al., 2013); (Abdel-Gawad et al., 2003).

Antitumor and Anti-inflammatory Properties

Research by Rahmouni et al. (2016) and Shehab et al. (2018) explores novel pyrazolopyrimidine derivatives for their anticancer and anti-5-lipoxygenase activities, demonstrating promising results in inhibiting tumor growth and inflammation. These findings suggest the potential of these compounds in cancer therapy and as anti-inflammatory agents, offering new pathways for treatment strategies (Rahmouni et al., 2016); (Shehab et al., 2018).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from G1 phase to S phase and the progression of the S phase .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a halt in cell division . The exact nature of this interaction and the structural changes it induces in CDK2 are still under investigation.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway . CDK2 is essential for the transition from G1 to S phase and the progression of the S phase. By inhibiting CDK2, the compound disrupts these transitions, effectively halting the cell cycle .

Pharmacokinetics

The compound’s cytotoxic activities against various cell lines suggest it may have good bioavailability .

Result of Action

The primary result of the compound’s action is the inhibition of cell division . This can lead to cell death, making the compound potentially useful in the treatment of diseases characterized by uncontrolled cell division, such as cancer .